Cas no 194041-65-1 (Biotin 3-sulfo-N-hydroxysuccinimide ester sodium salt)

• Product Name: Biotin 3-sulfo-N-hydroxysuccinimide ester sodium salt
• CAS No: 194041-65-1
• MF: C₁₄H₁₈N₃NaO₈S₂
• MW: 443.427792072296
• MDL: MFCD00078535
• CID: 4524310
• PubChem ID: 56846292
• Update Time: 2025-10-30

Biotin 3-sulfo-N-hydroxysuccinimide ester sodium salt Chemical and Physical Properties

Names and Identifiers

• HY-136964
• Sodium2,5-dioxo-1-((5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl)oxy)pyrrolidine-3-sulfonate
• 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester, sodium salt (1:1), (3aS,4S,6aR)-
• Biotin 3-sulfo-N-hydroxysuccinimide ester sodium salt
• DA-78107
• AKOS027383958
• Sulfo-NHS-Biotin
• BP-25512
• Sodium 2,5-dioxo-1-((5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl)oxy)pyrrolidine-3-sulfonate
• SODIUM 1-({5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOL-4-YL]PENTANOYL}OXY)-2,5-DIOXOPYRROLIDINE-3-SULFONATE
• Sulfo-NHS-Biotin Sodium Salt
• AKOS015914435
• 3-Pyrrolidinesulfonic acid, 1-((5-((3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)oxy)-2,5-dioxo-, monosodium salt
• J23TO440FS
• BP-22633
• CS-0135583
• UNII-J23TO440FS
• Sodium 2,5-dioxo-1-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}oxy)pyrrolidine-3-sulfonate
• sodium;1-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate
• DTXSID3052775
• Sulfo-NHS-Biotin (sodium)
• DREOJRVDBCALEG-WCYHLEDJSA-M
• 194041-65-1
• G76707
• 1H-Thieno[3,4-d]imidazole-4-pentanoic acid, hexahydro-2-oxo-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester, sodium salt (1:1), (3aS,4S,6aR)-
• Sulphosuccinimido biotin
• EZ-LINK Sulfo-NHS-biotin
• 119616-38-5
• Sulfo-NHS-biotin sodium
• 811-927-2

• MDL： MFCD00078535
• Inchi： 1S/C14H19N3O8S2.Na/c18-10-5-9(27(22,23)24)13(20)17(10)25-11(19)4-2-1-3-8-12-7(6-26-8)15-14(21)16-12;/h7-9,12H,1-6H2,(H2,15,16,21)(H,22,23,24);/q;+1/p-1/t7-,8-,9?,12-;/m0./s1
• InChI Key： DREOJRVDBCALEG-WCYHLEDJSA-M
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O)NC(N2)=O.[Na+]

Computed Properties

• Exact Mass: 443.04330117g/mol
• Monoisotopic Mass: 443.04330117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 771
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on Biotin 3-sulfo-N-hydroxysuccinimide ester sodium salt

Biotin 3-sulfo-N-hydroxysuccinimide ester sodium salt (CAS No. 194041-65-1): A Versatile Tool for Bioconjugation and Molecular Labeling

In the rapidly evolving field of biotechnology and molecular diagnostics, Biotin 3-sulfo-N-hydroxysuccinimide ester sodium salt (CAS No. 194041-65-1) has emerged as a critical reagent for bioconjugation, protein labeling, and affinity purification. This water-soluble, sulfonated derivative of biotin is widely used to introduce biotin tags into biomolecules, enabling their detection or isolation through streptavidin-biotin interactions. Its unique chemical properties make it indispensable in applications ranging from ELISA and Western blotting to flow cytometry and next-generation sequencing (NGS).

The N-hydroxysuccinimide (NHS) ester group in this compound facilitates efficient coupling with primary amines (e.g., lysine residues or N-termini of proteins), while the sulfo moiety enhances water solubility—a feature highly sought after for in vivo and cell-based assays. Researchers increasingly favor this reagent over traditional biotinylation methods due to its reduced aggregation propensity and improved labeling efficiency, addressing common pain points in high-throughput screening and diagnostic assay development.

Recent trends in precision medicine and single-cell analysis have further amplified demand for Biotin 3-sulfo-NHS ester. For instance, its application in spatial transcriptomics allows precise mapping of RNA molecules within tissues, while CAR-T cell therapy development leverages its biotin-streptavidin system for targeted delivery. These cutting-edge applications align with Google search trends showing growing interest in "how to biotinylate antibodies" and "best biotinylation reagents for mass spectrometry."

From a technical perspective, the compound's molecular weight (385.29 g/mol) and UV absorption maximum (280 nm) make it compatible with standard quantification methods. Stability studies indicate optimal performance when stored at -20°C under anhydrous conditions—a detail frequently queried in forums discussing "long-term storage of NHS esters." Its sodium salt form ensures compatibility with physiological buffers, distinguishing it from non-sulfonated analogs that may precipitate in aqueous solutions.

Quality control protocols for CAS 194041-65-1 typically involve HPLC purity analysis (>95%) and mass spectrometry verification, addressing the reproducibility concerns raised in publications like Nature Methods. The compound's low cytotoxicity profile also makes it suitable for live-cell imaging, a feature highlighted in recent patents covering quantum dot-biotin conjugates for cancer detection.

As the scientific community prioritizes reproducible research and open science, proper documentation of biotinylation protocols using this reagent has become essential. Resources like PubMed Central now feature standardized workflows incorporating Biotin 3-sulfo-NHS sodium salt, particularly for post-translational modification studies and epitope mapping. This aligns with the FAIR (Findable, Accessible, Interoperable, Reusable) data principles increasingly adopted in omics research.

The compound's versatility extends to diagnostic test strips and biosensors, where its rapid conjugation kinetics improve manufacturing efficiency. Industry reports project growing adoption in point-of-care testing devices, responding to global demand for decentralized healthcare solutions—a trend accelerated by the COVID-19 pandemic and reflected in search queries like "rapid test development reagents."

Future developments may explore novel formulations of Biotin 3-sulfo-N-hydroxysuccinimide ester for cryo-EM sample preparation or click chemistry applications, building upon its proven utility in structural biology. With the rise of AI-driven drug discovery, standardized biotinylation protocols using this reagent could facilitate machine learning analysis of protein interaction datasets, creating new intersections between wet-lab chemistry and computational biology.